Cas no 2872-65-3 (4-Methoxyphenyl 2,3,4,6-Tetra-O-acetyl-β-D-galactopyranoside)

• Product Name: 4-Methoxyphenyl 2,3,4,6-Tetra-O-acetyl-β-D-galactopyranoside
• CAS No: 2872-65-3
• MF: C₂₁H₂₆O₁₁
• MW: 454.424547672272
• MDL: MFCD06797123
• CID: 43511
• PubChem ID: 87557948
• Update Time: 2025-04-18

4-Methoxyphenyl 2,3,4,6-Tetra-O-acetyl-β-D-galactopyranoside Chemical and Physical Properties

Names and Identifiers

• (2R,3S,4S,5R,6S)-2-(Acetoxymethyl)-6-(4-methoxyphenoxy)tetrahydro-2H-pyran-3,4,5-triyl triacetate
• 4-Methoxyphenyl 2,3,4,6-Tetra-O-acetyl-beta-D-galactopyranoside
• 4-METHOXYPHENYL 2,3,4,6-TETRA-O-ACETYL-β-D-GALACTOPYRANOSIDE
• -<small>D<
• 2',3',4',6'-tetra-O-acetyl-1-O-methylarbutin
• 4-Methoxyphenyl2,3,4,6-tetra-O-acetyl-b-D-galactopyranoside
• 4-Methoxyphenyl 2,3,4,6-tetra-O-acetyl-b-D-galactopyranoside
• RPHXBVOPPUTUES-XDWAVFMPSA-N
• 4-METHOXYPHENYL2,3,4,6-TETRA-O-ACETYL-BETA-D-GALACTOPYRANOSIDE
• AX8257770
• W0213
• M1477
• 872M653
• b-D-Galactopyranoside,4-methoxyphenyl
• 4-Methoxyphenyl-2,3,4,6-tetra-O-acetyl-b-D-galactopyranoside
• cent-D-GALACTOPYRANOSIDE
• (2R,3S,4S,5R,6S)-2-(Acetoxymethyl)-6-(4-methoxyphenoxy)tetrahydro-2H-pyran-3,4,5-triyltriacetate
• D82686
• 4-Methoxyphenyl 2,3,4,6-tetra-O-acetyl-beta-D-galactopyranoside, 97%
• SCHEMBL7945964
• b-D-Galactopyranoside,4-methoxyphenyl, 2,3,4,6-tetraacetate
• A876646
• 4-Methoxyphenyl -D-galactopyranoside 2,3,4,6-tetraacetate
• AS-70964
• beta-D-Galactopyranoside, 4-methoxyphenyl, 2,3,4,6-tetraacetate
• [(2R,3S,4S,5R,6S)-3,4,5-triacetyloxy-6-(4-methoxyphenoxy)oxan-2-yl]methyl acetate
• [(2R,3S,4S,5R,6S)-3,4,5-TRIS(ACETYLOXY)-6-(4-METHOXYPHENOXY)OXAN-2-YL]METHYL ACETATE
• 2872-65-3
• 4-METHOXYPHENYL 2,3,4,6-TETRA-O-ACETYL-
• AKOS003631749
• W-202200
• p-Methoxyphenyl 2,3,4,6-tetra-O-acetyl-beta-D-galactopyranoside
• 4-Methoxyphenyl 2,3,4,6-Tetra-O-acetyl-β-D-galactopyranoside

• MDL： MFCD06797123
• Inchi： 1S/C21H26O11/c1-11(22)27-10-17-18(28-12(2)23)19(29-13(3)24)20(30-14(4)25)21(32-17)31-16-8-6-15(26-5)7-9-16/h6-9,17-21H,10H2,1-5H3/t17-,18+,19+,20-,21-/m1/s1
• InChI Key： RPHXBVOPPUTUES-XDWAVFMPSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@H]([C@H]1COC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)OC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 454.14800
• Monoisotopic Mass: 454.14751164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 32
• Rotatable Bond Count: 12
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 133

Experimental Properties

• Color/Form: Not available
• Density: 1.3±0.1 g/cm3
• Melting Point: 101.0 to 105.0 deg-C
• Boiling Point: 525.3±50.0 °C at 760 mmHg
• Flash Point: 225.7±30.2 °C
• Refractive Index: 3 ° (C=1, CHCl3)
• PSA: 132.89000
• LogP: 1.15710
• Solubility: Not available
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

4-Methoxyphenyl 2,3,4,6-Tetra-O-acetyl-β-D-galactopyranoside Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• Storage Condition：<0°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons